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Compound Name: (R,R)-NORPHOS-Rh

Cat. No.: B3426370

For Researchers, Scientists, and Drug Development Professionals

Introduction

The development of chiral catalysts for asymmetric synthesis is a cornerstone of modern
organic chemistry, enabling the selective production of single enantiomers of chiral molecules.
This is of paramount importance in the pharmaceutical industry, where the therapeutic activity
and toxicological profile of a drug are often dictated by its stereochemistry. Among the
privileged chiral ligands developed for transition metal catalysis, (R,R)-NORPHOS, a C:-
symmetric bis-phosphine ligand, has demonstrated exceptional efficacy in a variety of rhodium-
catalyzed asymmetric transformations.

This document provides a detailed overview of the substrate scope of the (R,R)-NORPHOS-Rh
catalyst system, with a primary focus on its application in the asymmetric hydrogenation of
prochiral olefins. Quantitative data on enantiomeric excess (ee%), yields, and reaction
conditions are summarized for easy reference. Furthermore, detailed experimental protocols for
key transformations are provided to facilitate the practical application of this versatile catalyst.

Asymmetric Hydrogenation of N-Acyl-a-
Aminoacrylates

The asymmetric hydrogenation of N-acyl-a-aminoacrylates is a fundamental and widely utilized
method for the synthesis of enantiomerically enriched a-amino acids, which are crucial building
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blocks for peptides, pharmaceuticals, and other biologically active molecules. The rhodium
complex of (R,R)-NORPHOS has proven to be a highly effective catalyst for this
transformation, affording excellent enantioselectivities for a range of substrates.

Substrate Scope and Performance

The (R,R)-NORPHOS-Rh catalyst exhibits a broad substrate scope for the asymmetric
hydrogenation of N-acyl-a-aminoacrylates, consistently delivering high enantiomeric excesses.
The general reaction is depicted below:
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[(R,R)-NORPHOS-Rh]*
Substrate
(N-Acyl-a-aminoacrylate)
[(R,R)-NORPHOS-Rh(COD)]BF4
+ H2
(catalyst)
Product

(Chiral N-Acyl-a-amino acid)
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Catalyst Preparation

[ Dissolve [Rh(COD)z]BF4 and (R,R)-NORPHOS ]

in degassed solvent under inert atmosphere.

Y

Stir the solution at room temperature
to form the active catalyst.

Hydrogenation Reaction

Glace the substrate in a high-pressure reactoa

Y
Add the catalyst solution to the reactor
via cannula transfer.
Y

Pressurize the reactor with hydrogen gas
to the desired pressure.

Y

Stir the reaction mixture at the specified temperature
for the required duration.

Work-up and Analysis
Y

Vent the reactor and concentrate the
reaction mixture in vacuo.

Y
Gurify the crude product by chromatographa

or recrystallization.

Y
CDetermine the enantiomeric excess (ee%D

by chiral HPLC or GC.
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Catalyst System

Asymmetric Transformation

Active Catalyst Prochiral Substrate
[(R,R)-NORPHOS-Rh]* (e.g., N-Acyl-a-aminoacrylate)

™

Diastereoselective
Coordination

Stereoselective Reaction
(e.g., Hydrogenation)

Enantioenriched Product

Factors Influencing Outcome

Ligand Chirality and Rigidity Substrate Sterics and Electronics Solvent, Temperature, Pressure

S
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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